![molecular formula C16H16N4O2 B2572041 N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(o-tolyloxy)acetamide CAS No. 1797679-58-3](/img/structure/B2572041.png)
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(o-tolyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(o-tolyloxy)acetamide is a chemical compound that has gained attention in the scientific community due to its potential use in various fields, including medicine and agriculture. The compound is synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been studied extensively. In
Scientific Research Applications
Radiosynthesis for Imaging
A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives similar to N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(o-tolyloxy)acetamide, has been developed as selective ligands for the translocator protein (18 kDa). These compounds have been designed with substituents that allow for labeling with radioactive isotopes like fluorine-18, facilitating in vivo imaging using positron emission tomography (PET). This application is particularly relevant for neurological research, where such ligands can help visualize and quantify protein expression in the brain (Dollé et al., 2008).
Antimicrobial and Antitumor Activities
Compounds within the pyrazolo[1,5-a]pyrimidine class have been synthesized and evaluated for their antimicrobial and antitumor activities. For instance, certain derivatives have shown comparable inhibitory effects against human breast and liver carcinoma cell lines to standard drugs like 5-fluorouracil. These findings suggest potential applications in developing new anticancer and antimicrobial agents (Riyadh, 2011).
Inhibitory Activity on Enzymes and Receptors
The pyrazolo[1,5-a]pyrimidine scaffold has been utilized to synthesize compounds that inhibit specific enzymes and receptors, which can be therapeutically relevant. For example, a series of derivatives has been developed as specific inhibitors of the cGMP-specific phosphodiesterase (type V), showing potential for treating conditions like hypertension and various central nervous system disorders. This highlights the versatility of the pyrazolo[1,5-a]pyrimidine core in drug design and development (Dumaitre & Dodic, 1996).
Synthesis and Structural Studies
Research has also focused on the synthesis of new pyrazolo[1,5-a]pyrimidine derivatives and their structural characterization. These efforts not only expand the chemical space of these compounds but also provide insights into their reactivity and potential applications in various fields of chemistry and pharmacology. Studies have delved into the reactivity of specific substituents and how they influence the biological activity of the resulting compounds (Abdelriheem et al., 2017).
Properties
IUPAC Name |
2-(2-methylphenoxy)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2/c1-11-5-3-4-6-14(11)22-10-16(21)18-13-8-17-15-7-12(2)19-20(15)9-13/h3-9H,10H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGTAMPREEZUBMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NC2=CN3C(=CC(=N3)C)N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.